molecular formula C6H12O3 B8295546 (S)-3,5-Dioxacyclooctan-1-ol

(S)-3,5-Dioxacyclooctan-1-ol

Cat. No.: B8295546
M. Wt: 132.16 g/mol
InChI Key: NQFXARFEVQYRDW-LURJTMIESA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S)-3,5-Dioxacyclooctan-1-ol is a chiral cyclic ether alcohol characterized by an eight-membered ring containing two oxygen atoms at positions 3 and 5, along with a hydroxyl group at position 1. Its stereochemistry (S-configuration) and structural features make it a compound of interest in asymmetric synthesis, pharmaceutical intermediates, and materials science. The compound’s unique ring strain, hydrogen-bonding capability, and stereochemical rigidity differentiate it from simpler cyclic ethers or alcohols.

Properties

Molecular Formula

C6H12O3

Molecular Weight

132.16 g/mol

IUPAC Name

(5S)-1,3-dioxocan-5-ol

InChI

InChI=1S/C6H12O3/c7-6-2-1-3-8-5-9-4-6/h6-7H,1-5H2/t6-/m0/s1

InChI Key

NQFXARFEVQYRDW-LURJTMIESA-N

Isomeric SMILES

C1C[C@@H](COCOC1)O

Canonical SMILES

C1CC(COCOC1)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a framework for how such comparisons might be structured, with placeholder examples derived from unrelated compounds in the evidence:

Table 1: General Comparison of Cyclic Ethers and Alcohols

Compound Name CAS No. Molecular Weight Functional Groups Key Applications Reference
(S)-3,5-Dioxacyclooctan-1-ol Not found ~146.18 (calc.) Cyclic ether, hydroxyl Asymmetric synthesis* N/A
1-Methyl-5-oxopyrrolidine-3-carboxylic acid 42346-68-9 143.14 Lactam, carboxylic acid Pharmaceutical synthesis
1,1,3,3-Tetramethyldisiloxane 3277-26-7 162.38 Siloxane Polymer precursors
Metaxalone Related Compound B 66766-07-2 195.26 Phenoxy, amino alcohol Pharmaceutical reference

Notes:

  • Ring Size and Strain : (S)-3,5-Dioxacyclooctan-1-ol’s eight-membered ring likely exhibits moderate strain compared to smaller cyclic ethers (e.g., tetrahydrofuran) or larger crown ethers. This affects reactivity in ring-opening reactions.
  • Stereochemical Influence : The (S)-configuration may enhance enantioselectivity in catalysis, unlike achiral compounds such as 1,1,3,3-tetramethyldisiloxane .
  • Functional Group Diversity : Unlike lactams (e.g., 1-methyl-5-oxopyrrolidine-3-carboxylic acid ) or siloxanes , the hydroxyl and ether groups in (S)-3,5-Dioxacyclooctan-1-ol enable hydrogen bonding and polarity-driven applications.

Research Findings and Limitations

Key Gaps in Evidence :

Physical Properties : Melting point, boiling point, and solubility data for (S)-3,5-Dioxacyclooctan-1-ol are absent in the provided materials.

Synthetic Routes: No information on its preparation (e.g., cyclization strategies, chiral resolution methods).

Biological or Industrial Relevance : Applications remain speculative, unlike well-documented compounds like Metaxalone Related Compound B .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.